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Compound of Interest

Compound Name: Tenovin-2

Cat. No.: B2514436 Get Quote

Essential Safety and Handling Guide for
Tenovin-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Tenovin-2, a small molecule inhibitor of sirtuins (SIRT1 and SIRT2) with potential applications

in cancer research. The following procedures are designed to ensure the safe and effective use

of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions
While a specific Safety Data Sheet (SDS) for Tenovin-2 is not publicly available, data from

structurally related compounds (Tenovin-1, Tenovin-3, and Tenovin-6) indicate a low hazard

profile. However, as a standard practice for handling any research chemical with unknown

long-term effects, caution is advised.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Nitrile gloves
Standard laboratory grade.

Inspect for tears before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection
Not generally required for

small quantities

Use a fume hood when

handling the powder to avoid

inhalation.

General Handling Precautions:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.

Wash hands thoroughly after handling.

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately:
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Incident Procedure

Skin Contact

1. Immediately wash the affected area with soap

and plenty of water. 2. Remove any

contaminated clothing. 3. Seek medical

attention if irritation develops.

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, holding the

eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the individual to fresh air. 2. If breathing

is difficult, provide oxygen. 3. Seek medical

attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE (gloves, safety glasses, lab

coat). 3. For small spills of the solid, carefully

sweep up the material to avoid creating dust

and place it in a sealed container for disposal. 4.

For solutions, absorb the spill with an inert

material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal. 5.

Clean the spill area with a suitable solvent (e.g.,

ethanol) followed by soap and water.

Storage and Disposal Plan
Storage:

Store Tenovin-2 in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from strong oxidizing agents.
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Disposal: Dispose of Tenovin-2 and any contaminated materials in accordance with all

applicable federal, state, and local regulations for chemical waste.

Unused Tenovin-2:

Treat as chemical waste.

Place in a clearly labeled, sealed container.

Arrange for pickup by a licensed chemical waste disposal service.

Contaminated Materials (e.g., pipette tips, gloves, labware):

Collect in a designated, sealed waste container labeled as "Hazardous Waste" and

"Tenovin-2 Contaminated Waste."

Dispose of through your institution's chemical waste management program.

Solutions Containing Tenovin-2:

Do not pour down the drain.

Collect in a labeled, sealed container for hazardous liquid waste.

Mechanism of Action: Tenovin-2 Signaling Pathway
Tenovin-2 functions as an inhibitor of the NAD+-dependent deacetylases SIRT1 and SIRT2.[1]

These sirtuins play a role in the deacetylation and subsequent inactivation of the tumor

suppressor protein p53.[1] By inhibiting SIRT1 and SIRT2, Tenovin-2 leads to an increase in

the acetylation of p53, which in turn enhances its stability and transcriptional activity. Activated

p53 can then induce cell cycle arrest, apoptosis, and senescence, contributing to its anti-tumor

effects.
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Preparation

Experiment

Disposal

Weigh Tenovin-2 Powder
(in fume hood)

Dissolve in DMSO
(to create stock solution)

Store Stock Solution
(at -20°C or -80°C)

Dilute Stock Solution
(in cell culture medium)

Treat Cells with
Tenovin-2 Solution

Incubate Cells

Analyze Cellular Effects

Collect Contaminated Media
(Hazardous Liquid Waste)

Collect Contaminated Plastics
(Hazardous Solid Waste)

Dispose via Chemical
Waste Management

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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